![molecular formula C24H27N5O5 B2417813 2-Amino-4-(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-yl)-4-phenylbut-1-ene-1,1,3-tricarbonitrile;4-methylmorpholine CAS No. 477762-82-6](/img/structure/B2417813.png)
2-Amino-4-(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-yl)-4-phenylbut-1-ene-1,1,3-tricarbonitrile;4-methylmorpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “2-Amino-4-(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-yl)-4-phenylbut-1-ene-1,1,3-tricarbonitrile;4-methylmorpholine” is also known as "2-amino-3-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-yl)(phenyl)methyl]prop-1-ene-1,1,3-tricarbonitrile: 4-methylmorpholine" . It has a molecular formula of C24H27N5O5 .
Scientific Research Applications
MIRC Reactions and Synthesis of Bicyclic Structures 4-Aryl-2-aminobuta-1,3-diene-1,1,3-tricarbonitriles undergo reactions to synthesize unique bicyclic structures. Specifically, these compounds react with bromo(cyano)acetic acid amide and esters, resulting in 2-amino-6-aryl-5-cyano-4-(dicyanomethylidene)-3-azabicyclo[3.1.0]hex-2-ene-1-carboxylic acid amides and esters, which are of interest due to their unique chemical properties (Bardasov et al., 2015).
Synthesis of Polyfunctional 2-Thionicotinonitriles The compound is used in the synthesis of polyfunctional 2-thionicotinonitriles. This synthesis involves a reaction with sulfur in benzonitrile or an authentic synthesis from related bromopyridine dicarbonitriles and sodium hydrosulfide, illustrating the compound's versatility in generating sulfur-containing heterocycles (Bardasov et al., 2016).
Synthesis of Pyrido[2,1-b][1,3,5]Thiadiazine Library The compound is involved in the synthesis of a significant library of pyrido[2,1-b][1,3,5]thiadiazine derivatives. The synthesis is achieved through an uncatalyzed Mannich-type reaction, indicating the compound's utility in creating diverse chemical libraries for potential pharmacological or material science applications (Dotsenko et al., 2014).
Formation of Cyclopentenyl-4H-1,3-Dioxines The compound reacts to form 5-cyclopentenyl-4H-1,3-dioxine hydrobromides under specific conditions, showcasing its reactivity in forming complex cyclic structures with potential applicability in various chemical synthesis pathways (Šafár̆ et al., 2000).
Synthesis of Meldrum’s Acid Derivatives The compound participates in the formation of Meldrum’s acid derivatives, a crucial intermediate in various organic synthesis processes, indicating its potential as a building block in synthetic organic chemistry (Kuhn et al., 2003).
properties
IUPAC Name |
2-amino-4-(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-yl)-4-phenylbut-1-ene-1,1,3-tricarbonitrile;4-methylmorpholine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N4O4.C5H11NO/c1-19(2)26-17(24)15(18(25)27-19)14(11-6-4-3-5-7-11)13(10-22)16(23)12(8-20)9-21;1-6-2-4-7-5-3-6/h3-7,13-15H,23H2,1-2H3;2-5H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHIOIIWCFAQSKU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(OC(=O)C(C(=O)O1)C(C2=CC=CC=C2)C(C#N)C(=C(C#N)C#N)N)C.CN1CCOCC1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27N5O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.